Cas no 1868-48-0 (1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-)

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- is a fluorinated heterocyclic compound characterized by its high stability and electron-withdrawing properties due to the presence of two trifluoromethyl groups. This structure imparts notable chemical resistance and thermal stability, making it suitable for applications in agrochemicals, pharmaceuticals, and advanced materials. The strong electronegativity of the trifluoromethyl groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, facilitating its use as a versatile intermediate in organic synthesis. Its low polarizability and lipophilicity also contribute to improved bioavailability in medicinal chemistry applications. The compound’s robust performance under harsh conditions makes it valuable in high-performance material design and specialty chemical formulations.
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- structure
1868-48-0 structure
Product Name:1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
CAS No:1868-48-0
MF:C4F6N2O
MW:206.046021461487
MDL:MFCD00276572
CID:136451
PubChem ID:2736169
Update Time:2025-05-21

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
    • 2,5-BIS(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE
    • 2,5-bis-(trifluoromethyl)-1,3,4-oxadiazole
    • 2,5-bis(trifluoroMethyl)-1,3,4-oxidazole
    • 2,5-di(trifluoromethyl)-1,3,4-oxadiazole
    • FT-0610259
    • DTXSID10371177
    • A813091
    • 2,5-bistrifluoromethyl-[1,3,4]oxadiazole
    • SCHEMBL1829308
    • MFCD00276572
    • C4F6N2O
    • PS-11482
    • 2,5-Bis-trifluoromethyl-[1,3,4]oxadiazole
    • CS-0161508
    • bis(trifluoromethyl)-1,3,4-oxadiazole
    • AKOS003589737
    • 1868-48-0
    • D82315
    • 2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole97%
    • 2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole 97%
    • DB-044619
    • MDL: MFCD00276572
    • Inchi: 1S/C4F6N2O/c5-3(6,7)1-11-12-2(13-1)4(8,9)10
    • InChI Key: QJZONKZTJJLSQL-UHFFFAOYSA-N
    • SMILES: FC(C1=NN=C(C(F)(F)F)O1)(F)F

Computed Properties

  • Exact Mass: 205.99100
  • Monoisotopic Mass: 205.99148160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Boiling Point: 65°C
  • PSA: 38.92000
  • LogP: 2.10720

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36
  • Hazardous Material Identification: Xi
  • Safety Term:S16-S26-S36
  • Risk Phrases:R10

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VG952-50mg
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
1868-48-0 97%
50mg
77.0CNY 2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VG952-1g
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
1868-48-0 97%
1g
575.0CNY 2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VG952-250mg
1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
1868-48-0 97%
250mg
269CNY 2021-05-07
Ambeed
A307993-250mg
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
250mg
$72.0 2025-02-25
Ambeed
A307993-1g
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
1g
$138.0 2025-02-25
Ambeed
A307993-5g
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
5g
$250.0 2024-08-03
Chemenu
CM512692-1g
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
1g
$84 2023-02-17
Chemenu
CM512692-5g
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
5g
$248 2023-02-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B36335-1g
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
1g
¥442.0 2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B36335-250mg
2,5-Bis(trifluoromethyl)-1,3,4-oxadiazole
1868-48-0 97%
250mg
¥190.0 2022-10-09

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1868-48-0)1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
Order Number:A813091
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):225.0
Email:sales@amadischem.com

1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)- Related Literature

Additional information on 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-

Introduction to 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 1868-48-0, identified as 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl), represents a fascinating molecule that has garnered considerable attention in the field of chemical biology and pharmaceutical development. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse pharmacological properties and structural versatility. The presence of trifluoromethyl groups at the 2 and 5 positions significantly enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

Oxadiazoles are five-membered rings containing two oxygen and two nitrogen atoms, arranged in a structure that imparts unique electronic and steric properties. The addition of trifluoromethyl groups (CF₃) introduces electron-withdrawing effects and lipophilicity, which are critical factors in determining the compound's interaction with biological targets. This modification has been widely explored in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to modulate metabolic stability and binding affinity.

In recent years, researchers have been increasingly interested in leveraging the structural features of 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl) for designing novel therapeutic agents. One particularly notable area of research involves its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating the trifluoromethyl-substituted oxadiazole core into kinase inhibitors, scientists aim to enhance binding affinity and improve drug efficacy.

Moreover, the compound has shown promise in the development of antimicrobial agents. The electron-deficient nature of the oxadiazole ring and the electron-withdrawing effects of the trifluoromethyl groups make it an ideal candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Recent studies have demonstrated that derivatives of 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl) exhibit potent activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. This finding underscores the potential of this scaffold as a foundation for next-generation antimicrobial therapies.

Another emerging application of this compound lies in its role as a building block for advanced materials. The unique electronic properties conferred by the trifluoromethyl groups make it suitable for use in organic semiconductors and liquid crystal displays (LCDs). Researchers have reported the incorporation of 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl) into polymer matrices to enhance charge transport properties. This innovation could lead to more efficient and durable electronic devices.

The synthesis of 1,3,4-Oxadiazole,2,5-bis(trifluoromethyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclocondensation reactions between appropriate precursors followed by functional group transformations to introduce the trifluoromethyl groups. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing reliance on hazardous reagents and minimizing waste generation.

In conclusion,1,3,4-Oxadiazole, particularly its bis(trifluoromethyl) derivative with CAS number 1868-48-0, represents a versatile molecular scaffold with significant implications across multiple domains of chemical research. Its applications in drug discovery、antimicrobial development、and advanced materials highlight its importance as a building block for innovation. As research continues to uncover new functionalities and applications,this compound is poised to remain at the forefront of scientific exploration.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1868-48-0)1,3,4-Oxadiazole,2,5-bis(trifluoromethyl)-
A813091
Purity:99%
Quantity:5g
Price ($):225.0
Email